![molecular formula C21H16N2OS B5762412 N-[4-(1,3-benzothiazol-2-yl)phenyl]-3-methylbenzamide](/img/structure/B5762412.png)
N-[4-(1,3-benzothiazol-2-yl)phenyl]-3-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(1,3-benzothiazol-2-yl)phenyl]-3-methylbenzamide is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BTA-1 and has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, as well as future directions for research.
Mechanism of Action
The mechanism of action of BTA-1 involves its ability to inhibit the activity of the enzyme monoamine oxidase A (MAO-A). MAO-A is responsible for the breakdown of neurotransmitters such as serotonin, norepinephrine, and dopamine. Inhibition of MAO-A results in an increase in the levels of these neurotransmitters, which can have a positive effect on mood, cognition, and behavior.
Biochemical and Physiological Effects
BTA-1 has been shown to have several biochemical and physiological effects. It can increase the levels of neurotransmitters such as serotonin, norepinephrine, and dopamine in the brain, which can improve mood, cognition, and behavior. BTA-1 also has antioxidant properties and can protect neurons from oxidative stress-induced damage.
Advantages and Limitations for Lab Experiments
One of the advantages of using BTA-1 in lab experiments is its ability to selectively inhibit MAO-A without affecting the activity of MAO-B. This selectivity can be useful in studying the specific effects of MAO-A inhibition. However, one of the limitations of using BTA-1 is its relatively low potency compared to other MAO-A inhibitors.
Future Directions
There are several future directions for research on BTA-1. One area of interest is its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. BTA-1 has been shown to have neuroprotective effects and can prevent neuronal damage caused by oxidative stress, which is a common feature of these diseases. Another area of interest is its potential use as an antidepressant. BTA-1 has been shown to increase the levels of neurotransmitters such as serotonin, which are often targeted by antidepressant medications. Finally, there is also interest in developing more potent MAO-A inhibitors based on the structure of BTA-1.
In conclusion, N-[4-(1,3-benzothiazol-2-yl)phenyl]-3-methylbenzamide is a compound that has significant potential in scientific research. Its ability to selectively inhibit MAO-A and its neuroprotective and antioxidant properties make it a promising candidate for the treatment of various neurological disorders. Further research is needed to fully understand the potential applications of this compound and to develop more potent MAO-A inhibitors based on its structure.
Synthesis Methods
The synthesis of N-[4-(1,3-benzothiazol-2-yl)phenyl]-3-methylbenzamide can be achieved through several methods. One of the most commonly used methods is the reaction between 3-methylbenzoyl chloride and 4-(1,3-benzothiazol-2-yl)aniline in the presence of a base such as triethylamine. This reaction results in the formation of BTA-1 as a white solid.
Scientific Research Applications
BTA-1 has been extensively studied for its potential applications in scientific research. One of the most promising applications of this compound is in the field of neuroscience. BTA-1 has been shown to have neuroprotective effects and can prevent neuronal damage caused by oxidative stress. It has also been shown to improve cognitive function and memory in animal models.
properties
IUPAC Name |
N-[4-(1,3-benzothiazol-2-yl)phenyl]-3-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N2OS/c1-14-5-4-6-16(13-14)20(24)22-17-11-9-15(10-12-17)21-23-18-7-2-3-8-19(18)25-21/h2-13H,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYJABTDLXRPEPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.